Cas no 6670-28-6 (3,5-dimethylbicyclo[4.2.0]octa-1,3,5-trien-7-one)

• Product name: 3,5-dimethylbicyclo[4.2.0]octa-1,3,5-trien-7-one
• CAS No: 6670-28-6
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 964470
• PubChem ID: 302327

3,5-dimethylbicyclo[4.2.0]octa-1,3,5-trien-7-one Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethylbicyclo[4.2.0]octa-1,3,5-trien-7-one
• ghl.PD_Mitscher_leg0.53
• LWHHDDZFBOKZDJ-UHFFFAOYSA-N
• DTXSID50307036
• 4,6-Dimethylbenzocyclobut-en-1-one
• SCHEMBL9714539
• NSC-186240
• 6670-28-6
• NSC186240
• AKOS004907558

• Inchi： InChI=1S/C10H10O/c1-6-3-7(2)10-8(4-6)5-9(10)11/h3-4H,5H2,1-2H3
• InChI Key： LWHHDDZFBOKZDJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C2C(=C1)CC2=O)C

Computed Properties

• Exact Mass: 146.073
• Monoisotopic Mass: 146.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 0.9

Experimental Properties

• Density: 1.125
• Boiling Point: 276.4°C at 760 mmHg
• Flash Point: 116.4°C
• Refractive Index: 1.586
• PSA: 17.07000
• LogP: 2.04220